Cas no 1111103-52-6 (5-(2-fluorophenyl)-1H-pyrimidin-2-one)

• Product Name: 5-(2-fluorophenyl)-1H-pyrimidin-2-one
• CAS No: 1111103-52-6
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• CID: 2606607
• PubChem ID: 52984066
• Update Time: 2025-05-26

5-(2-fluorophenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorophenyl)-1H-pyrimidin-2-one
• AKOS015941862
• 2-HYDROXY-5-(2-FLUOROPHENYL)PYRIMIDINE
• 5-(2-Fluorophenyl)pyrimidin-2-ol
• 5-(2-Fluorophenyl)pyrimidin-2(1H)-one
• 1111103-52-6
• DTXSID10680832

• Inchi： 1S/C10H7FN2O/c11-9-4-2-1-3-8(9)7-5-12-10(14)13-6-7/h1-6H,(H,12,13,14)
• InChI Key： QXYJCGQWIVNTEP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=NC(NC=1)=O

Computed Properties

• Exact Mass: 190.05424101Da
• Monoisotopic Mass: 190.05424101Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.5Ų

Additional information on 5-(2-fluorophenyl)-1H-pyrimidin-2-one

5-(2-Fluorophenyl)-1H-pyrimidin-2-one: An Overview of Its Structure, Properties, and Applications

5-(2-Fluorophenyl)-1H-pyrimidin-2-one (CAS No. 1111103-52-6) is a small molecule with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidinones, which are known for their diverse biological activities and therapeutic potential.

The chemical structure of 5-(2-Fluorophenyl)-1H-pyrimidin-2-one consists of a pyrimidine ring fused with a phenyl group substituted with a fluorine atom at the 2-position. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The pyrimidine ring, on the other hand, is a common scaffold in many bioactive compounds, including nucleosides and nucleotides.

In terms of physical properties, 5-(2-Fluorophenyl)-1H-pyrimidin-2-one is a white crystalline solid with a molecular weight of 207.18 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. The compound exhibits good thermal stability and can be stored at room temperature under dry conditions.

The synthesis of 5-(2-Fluorophenyl)-1H-pyrimidin-2-one has been reported in several studies using various methodologies. One common approach involves the reaction of 2-fluorobenzaldehyde with urea in the presence of a base to form the corresponding imine intermediate, followed by cyclization to yield the final product. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In the realm of medicinal chemistry, 5-(2-Fluorophenyl)-1H-pyrimidin-2-one has shown promising activity as a potential therapeutic agent. Recent studies have demonstrated its ability to inhibit specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. By targeting CDKs, 5-(2-Fluorophenyl)-1H-pyrimidin-2-one may have potential as an anticancer agent.

Beyond its anticancer properties, 5-(2-Fluorophenyl)-1H-pyrimidin-2-one has also been investigated for its anti-inflammatory and neuroprotective effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in activated immune cells. Additionally, it has been found to protect neurons from oxidative stress-induced damage, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 5-(2-Fluorophenyl)-1H-pyrimidin-2-one has also been studied to assess its suitability as a drug candidate. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These properties make it an attractive candidate for further development as a therapeutic agent.

In conclusion, 5-(2-Fluorophenyl)-1H-pyrimidin-2-one (CAS No. 1111103-52-6) is a promising compound with a unique chemical structure that offers significant potential for various applications in medicinal chemistry and pharmaceutical research. Its ability to inhibit key enzymes involved in disease pathways, coupled with its favorable pharmacokinetic properties, makes it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full range of biological activities and potential clinical applications.